Cas no 2229325-47-5 (tert-butyl N-1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethylcarbamate
• CAS No: 2229325-47-5
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 6341525
• PubChem ID: 165779298
• Update Time: 2025-05-25

tert-butyl N-1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethylcarbamate
• tert-butyl N-[1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethyl]carbamate
• EN300-1886087
• 2229325-47-5

• Inchi： 1S/C10H16N4O3/c1-10(2,3)17-9(16)11-8(6-15)7-5-14(4)13-12-7/h5-6,8H,1-4H3,(H,11,16)
• InChI Key： SYEFJLKTKVLXKT-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1=CN(C)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.1Ų

Additional information on tert-butyl N-1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethylcarbamate

tert-butyl N-1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethylcarbamate (CAS No. 2229325-47-5): A Comprehensive Overview

The compound tert-butyl N-1-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoethylcarbamate, identified by the CAS registry number CAS No. 2229325-47, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of its properties and functionalities.

Recent studies have highlighted the importance of tert-butyl N-carbamates in the development of advanced materials. The incorporation of a triazole ring in the structure of this compound introduces unique electronic and steric properties, making it a promising candidate for applications in drug delivery systems and polymer chemistry. Researchers have demonstrated that the presence of the triazole moiety enhances the compound's ability to form stable covalent bonds with other functional groups, thereby expanding its utility in chemical synthesis.

In terms of synthesis, the preparation of tert-butyl N-carbamates has been optimized through various green chemistry approaches. These methods not only improve yield but also reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels. Such advancements underscore the commitment of chemists to developing sustainable synthetic pathways for high-value chemicals.

The application of CAS No. 22293-based compounds extends into pharmaceutical research, where they serve as intermediates in the synthesis of bioactive molecules. Recent findings suggest that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them valuable leads for drug discovery programs. Moreover, their ability to act as templates for constructing complex molecular architectures has been exploited in combinatorial chemistry.

In conclusion, tert-butyl N-carbamate derivatives like CAS No. 2293 are at the forefront of modern chemical research due to their versatile properties and wide-ranging applications. As scientific research continues to uncover new insights into their structure-function relationships, it is anticipated that these compounds will play an increasingly important role in advancing both academic and industrial endeavors.